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Cat. No.: B091307 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl Bromoacetate

For researchers, scientists, and drug development professionals, the proper handling of

reactive chemical intermediates is paramount to ensuring laboratory safety and experimental

integrity. Ethyl bromoacetate (CAS No. 105-36-2), a versatile reagent used in organic

synthesis, is also a highly toxic and hazardous substance that demands rigorous safety

protocols.[1] This guide provides a comprehensive overview of its safety data, handling

precautions, and emergency procedures, compiled from authoritative safety data sheets (SDS).

Hazard Identification and Classification
Ethyl bromoacetate is classified as a highly hazardous substance. It is fatal if swallowed,

inhaled, or in contact with skin.[2][3][4] It is also a flammable liquid and vapor and causes

severe eye damage.[4][5] The substance is a lachrymator, meaning it irritates the eyes and

causes tearing.[5][6]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for ethyl bromoacetate:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour.[4][7]

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed.[4][7]

Acute Toxicity, Dermal Category 1
H310: Fatal in contact with

skin.[4][7]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.[4][7]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[8]

GHS Pictograms:

GHS02 (Flame): Indicates a fire hazard.

GHS06 (Skull and Crossbones): Indicates acute toxicity (fatal or toxic).[3]

GHS05 (Corrosion): Indicates the potential for serious eye damage.

Physical and Chemical Properties
Understanding the physical and chemical properties of ethyl bromoacetate is essential for

safe storage and handling.
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Property Value

CAS Number 105-36-2

Molecular Formula C4H7BrO2[3]

Molecular Weight 167.01 g/mol [3]

Appearance Clear, colorless to pale yellow liquid.[3][5]

Flash Point 47 °C (116.6 °F)[5] / 58 °C[3]

Density 1.506 g/cm³[7]

Vapor Pressure 2.6 mm Hg (at 25 °C)[7]

Solubility
Insoluble in water; soluble in alcohol, benzene,

and ether.[6]

Toxicology and Health Effects
Exposure to ethyl bromoacetate can cause severe, life-threatening health effects.

Acute Effects: The primary danger of ethyl bromoacetate is its high acute toxicity via all

routes of exposure—oral, dermal, and inhalation.[3][8] Contact can cause severe irritation

and burns to the skin and eyes, with the potential for permanent eye damage.[9] Inhalation

can irritate the respiratory tract, causing coughing and shortness of breath, and higher

exposures may lead to pulmonary edema, a medical emergency.[9]

Lachrymator: As a lachrymator, its vapors are highly irritating to the eyes.[5]

Chronic Effects: There is a lack of comprehensive data on the long-term or carcinogenic

effects of ethyl bromoacetate.[1] However, its classification as a potential alkylating agent

raises suspicion of carcinogenicity.[1]

Safe Handling and Storage Protocols
Strict adherence to handling and storage protocols is critical to prevent exposure and

accidents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://pim-resources.coleparmer.com/sds/07246.pdf
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.echemi.com/sds/ethylbromoacetate-pid_Seven1872.html
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.tcichemicals.com/JP/en/sds/B0532_JP_EN.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.benchchem.com/product/b091307?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/ethylbromoacetate_508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling
Ventilation: Always handle ethyl bromoacetate inside a certified chemical fume hood to

avoid inhalation of vapors.[2][10] The operation should be conducted in a well-ventilated

area.[5]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and hot

surfaces.[2][10][11] Use spark-proof tools and explosion-proof equipment.[5][6] Take

precautionary measures against static discharge by grounding and bonding containers

during transfer.[2][5]

Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3][12]

Wash hands and face thoroughly after handling.[2] Immediately remove and launder

contaminated clothing before reuse.[2][5]

Storage
Conditions: Store in a cool, dry, well-ventilated area, away from sources of ignition.[5][11]

The storage container must be kept tightly closed.[2][3]

Security: The storage area should be locked up or otherwise accessible only to authorized

personnel.[2][7]

Incompatible Materials: Ethyl bromoacetate must be stored separately from incompatible

substances, including:

Strong oxidizing agents (e.g., perchlorates, nitrates).[4][9]

Strong acids and bases.[3][9]

Reducing agents.[9][11]

Water/steam, as it can react to produce toxic and corrosive fumes like hydrogen bromide.

[7][9]

Exposure Controls and Personal Protective
Equipment (PPE)
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Engineering controls are the most effective way to minimize exposure. When handling ethyl
bromoacetate, a hierarchy of controls should be implemented.

Most Effective

Hierarchy of Controls for Ethyl Bromoacetate

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risks.

When engineering and administrative controls are not sufficient, the following PPE is

mandatory:
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Eye/Face Protection: Wear tightly fitting, splash-resistant safety goggles and a face shield.[7]

[9] An eyewash station must be readily accessible.[5]

Skin Protection: Wear appropriate chemical-resistant gloves (inspect before use) and

impervious, flame-retardant protective clothing to prevent any skin contact.[5][7][12] A safety

shower should be nearby.[5]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved full-face

respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA).[5][7]

[9]

Emergency Procedures
Immediate and correct response to an emergency is critical.

First Aid Measures
The following diagram outlines the initial steps for responding to an exposure event.

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.

1. Immediately remove all contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

1. Immediately flush eyes with water for at least 15 minutes.
2. Occasionally lift eyelids.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
(Call Poison Center/Doctor)

Show SDS to doctor Show SDS to doctor Show SDS to doctor Show SDS to doctor

Click to download full resolution via product page

Caption: Emergency first aid workflow for ethyl bromoacetate exposure.

Inhalation: Move the victim to fresh air immediately.[5][7] If breathing has stopped, provide

artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical

attention.[10]
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Skin Contact: Immediately remove all contaminated clothing and shoes.[5] Wash the affected

area with soap and plenty of water for at least 15 minutes.[5][7] Seek immediate medical

attention.[3]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[5][7] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3][7] Rinse the mouth with water.[12] Never give

anything by mouth to an unconscious person. Call a doctor or poison control center

immediately.[7]

Spill and Leak Containment
In the event of a spill, follow a clear, methodical protocol to ensure safety and proper

containment.
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Spill Detected

Evacuate non-essential personnel
and isolate the area

Remove all sources of ignition

Ensure adequate ventilation
(work upwind)

Don appropriate PPE
(Full-face respirator, resistant gloves, suit)

Contain the spill
(Prevent entry into drains/waterways)

Absorb with inert material
(e.g., sand, vermiculite, Chemizorb®)

Collect into a suitable, closed container
using non-sparking tools

Dispose of waste according to
local/national regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

Initial Steps: Evacuate all non-essential personnel from the spill area.[7][11] Remove all

ignition sources.[5][6]
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Containment: Prevent the spill from spreading or entering drains.[2][7]

Cleanup: Absorb the spill with an inert, non-combustible material like sand, earth, or

vermiculite.[5][11] Use non-sparking tools to collect the material and place it in a suitable,

sealed container for disposal.[4][6]

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide (CO2), or

water spray/fog.[3][5][12] Do not use a heavy water stream.[3]

Fire Hazards: Ethyl bromoacetate is a flammable liquid.[7] Its vapors are heavier than air

and can travel to an ignition source and flash back.[5][6] Containers may explode when

heated.[6][9]

Hazardous Combustion Products: When heated to decomposition, it emits highly toxic and

corrosive fumes, including hydrogen bromide and carbon monoxide.[13][7][9]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[7][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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